Cas no 606143-93-5 (Methyl 6-((4-bromophenyl)amino)-7-fluoro-1H-benzodimidazole-5-carboxylate)

• Product Name: Methyl 6-((4-bromophenyl)amino)-7-fluoro-1H-benzodimidazole-5-carboxylate
• CAS No: 606143-93-5
• MF: C₁₅H₁₁BrFN₃O₂
• MW: 364.169145822525
• CID: 843821
• PubChem ID: 66885552
• Update Time: 2025-05-22

Methyl 6-((4-bromophenyl)amino)-7-fluoro-1H-benzodimidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-((4-bromophenyl)amino)-7-fluoro-1H-benzo[d]imidazole-5-carboxylate
• methyl 6-(4-bromophenylamino)-7-fluoro-1H-benzo[d]imidazole-5-carboxylate
• AK102841
• ANW-65347
• CTK8C0844
• KB-257590
• SureCN1038083
• SureCN8059115
• Y6320
• 6-(4-Bromo-phenylamino)-7-fluoro-3H-benzoimidazole-5-carboxylic acid methyl ester
• Methyl 5-((4-bromophenyl)amino)-4-fluoro-1H-benzo[d]imidazole-6-carboxylate
• SCHEMBL8059115
• DTXSID60735967
• ZNHBVIXVKAMLFB-UHFFFAOYSA-N
• SCHEMBL1038083
• XH0140
• DB-334887
• 606143-93-5
• Methyl6-((4-bromophenyl)amino)-7-fluoro-1H-benzo[d]imidazole-5-carboxylate
• methyl 6-(4-bromoanilino)-7-fluoro-3H-benzimidazole-5-carboxylate
• Methyl 5-(4-bromoanilino)-4-fluoro-1H-benzimidazole-6-carboxylate
• G74079
• Methyl 6-((4-bromophenyl)amino)-7-fluoro-1H-benzodimidazole-5-carboxylate

• MDL： MFCD23135507
• Inchi： 1S/C15H11BrFN3O2/c1-22-15(21)10-6-11-14(19-7-18-11)12(17)13(10)20-9-4-2-8(16)3-5-9/h2-7,20H,1H3,(H,18,19)
• InChI Key： ZNHBVIXVKAMLFB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC1=C(C2=C(C=C1C(=O)OC)NC=N2)F

Computed Properties

• Exact Mass: 363.00187g/mol
• Monoisotopic Mass: 363.00187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Methyl 6-((4-bromophenyl)amino)-7-fluoro-1H-benzodimidazole-5-carboxylate

Methyl 6-((4-bromophenyl)amino)-7-fluoro-1H-benzodimidazole-5-carboxylate (CAS 606143-93-5): A Versatile Chemical Compound for Pharmaceutical Research

Methyl 6-((4-bromophenyl)amino)-7-fluoro-1H-benzodimidazole-5-carboxylate (CAS 606143-93-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This benzimidazole derivative features a unique molecular structure combining a fluorinated benzimidazole core with a bromophenylamino substituent and a methyl carboxylate functional group, making it particularly valuable for drug discovery applications.

The compound's structural complexity and functional group arrangement contribute to its potential as a pharmacophore in medicinal chemistry. Researchers are particularly interested in its hydrogen bonding capacity and aromatic stacking potential, which are crucial for designing molecules that can interact with biological targets. Current trends in drug development emphasize the importance of such heterocyclic compounds, especially those containing fluorine atoms for improved metabolic stability and membrane permeability.

In the context of recent pharmaceutical breakthroughs, Methyl 6-((4-bromophenyl)amino)-7-fluoro-1H-benzodimidazole-5-carboxylate represents an important building block for developing kinase inhibitors and enzyme modulators. The presence of both electron-withdrawing (fluoro) and electron-donating (amino) groups creates interesting electronic properties that can be exploited for selective target binding. This aligns with current industry focus on precision medicine and targeted therapies.

The synthetic route to 606143-93-5 typically involves multi-step organic transformations, starting from appropriately substituted benzimidazole precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing importance of sustainable practices in chemical research. The bromine atom at the para position of the phenyl ring offers valuable synthetic handles for further derivatization through cross-coupling reactions, a feature highly sought after in combinatorial chemistry.

From a drug discovery perspective, the fluorine atom at the 7-position of the benzimidazole ring is particularly noteworthy. Fluorination has become a key strategy in modern medicinal chemistry optimization, as evidenced by the increasing percentage of fluorinated drugs reaching the market. The methyl carboxylate moiety provides additional versatility, serving as either a hydrogen bond acceptor or a point for further ester hydrolysis to generate carboxylic acid derivatives.

Analytical characterization of Methyl 6-((4-bromophenyl)amino)-7-fluoro-1H-benzodimidazole-5-carboxylate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for ensuring compound identity and quality, especially when used as a pharmaceutical intermediate. Recent advances in analytical technology have made it possible to characterize such complex molecules with unprecedented precision.

The compound's potential applications extend beyond traditional small-molecule drugs. There is growing interest in using such functionalized benzimidazoles in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. This reflects the broader shift in pharmaceutical research toward next-generation therapeutic modalities that go beyond simple receptor inhibition.

Storage and handling of CAS 606143-93-5 require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper chemical safety protocols should always be followed, including the use of appropriate personal protective equipment and chemical fume hoods. The compound is typically stored at controlled room temperature in airtight containers protected from light.

From a commercial perspective, Methyl 6-((4-bromophenyl)amino)-7-fluoro-1H-benzodimidazole-5-carboxylate is available from specialty chemical suppliers catering to the pharmaceutical research market. The growing demand for such building blocks reflects the expansion of drug discovery programs worldwide, particularly in areas like oncology research and infectious disease treatment development.

Future research directions for this compound class may include exploration of its photophysical properties for diagnostic applications or development of covalent inhibitors leveraging its reactive functional groups. The continued evolution of computational chemistry tools is enabling more efficient design of derivatives based on this scaffold, potentially leading to novel therapeutic agents.

In conclusion, Methyl 6-((4-bromophenyl)amino)-7-fluoro-1H-benzodimidazole-5-carboxylate (CAS 606143-93-5) represents an important chemical tool in modern drug discovery. Its unique structural features and synthetic versatility make it valuable for addressing current challenges in medicinal chemistry and pharmaceutical development. As research continues to uncover new applications for such heterocyclic compounds, their role in advancing human health becomes increasingly significant.